BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Diisopropyl chlorophosphate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diisopropyl chlorophosphate

Cat. No.: B043684

Essential Safety and Handling Guide for
Diisopropyl Chlorophosphate

This guide provides critical safety protocols, operational procedures, and disposal plans for
handling Diisopropyl chlorophosphate. It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices. Given its expected high toxicity,
similar to related organophosphorus compounds, extreme caution is mandatory.

Hazard Summary

Diisopropyl chlorophosphate is a highly hazardous chemical. Based on data for analogous
compounds like Diisopropy! fluorophosphate and Diethyl chlorophosphate, it is presumed to be
fatal if swallowed, inhaled, or in contact with skin.[1][2] It is expected to cause severe skin and
eye burns and is toxic to the respiratory system.[3][4] The substance is also sensitive to air and
moisture.

Personal Protective Equipment (PPE)

Due to the severe hazards, a comprehensive PPE ensemble is required at all times when
handling Diisopropyl chlorophosphate. Work must be conducted in a designated area, such
as a chemical fume hood.[5]

Required PPE Levels and Specifications
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PPE Category

Specification

Rationale

Respiratory Protection

A full-face respirator with a
combination filter type ABEK is
recommended, or a NIOSH-
approved self-contained
breathing apparatus (SCBA).
[6][7] A respiratory protection
program meeting OSHA's 29
CFR 1910.134 and ANSI
Z88.2 requirements must be
followed.[1]

Protects against inhalation of
fatal or toxic vapors and

aerosols.[2]

Eye and Face Protection

Wear chemical safety goggles
and a face shield, or a full-face
respirator as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[3][5]

Prevents severe eye irritation

and damage from splashes.[3]

[8]

Hand Protection

Wear appropriate chemical-
resistant gloves (e.g., nitrile
rubber, butyl rubber).[8][9] It is
advisable to wear double
gloves (inner and outer).[6][7]
Consult the glove
manufacturer for specific
compatibility and breakthrough
time data.

Prevents skin absorption,
which can be fatal.[1][2]

Body Protection

Wear a chemical-resistant suit
or apron over a lab coat.[5][6]
Protective clothing should be
selected to prevent any
possibility of skin contact.[1] All
clothing worn during handling

is considered contaminated

Protects against skin contact
and contamination of personal

clothing.
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and must be decontaminated

or disposed of properly.[9]

Wear closed-toe, chemical- )
Footwear ] Protects feet from spills.
resistant boots.[6][7]

Operational Plan: Handling and Storage

All handling of Diisopropyl chlorophosphate must occur within a certified chemical fume
hood to control exposure.[5]

Step-by-Step Handling Procedure:
e Preparation:

Ensure the chemical fume hood is functioning correctly.

[¢]

[¢]

Don all required PPE as specified in the table above.

[e]

Prepare all necessary equipment and reagents before handling the compound.

o

Have spill cleanup materials and emergency response equipment readily accessible.

e Handling:

[¢]

Work with the smallest quantity of the substance possible.

[e]

Handle and open the container with care, as it is air and moisture-sensitive.

o

Avoid generating vapors or aerosols.

[¢]

Do not eat, drink, or smoke in the handling area.[2]
e Post-Handling:
o Tightly close the container immediately after use.

o Decontaminate all equipment and work surfaces with an appropriate solution (e.g., soap
and water), disposing of cleaning materials as hazardous waste.[10]
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o Carefully remove PPE, avoiding self-contamination.

o Wash hands and face thoroughly after work.[2]
Storage:
o Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[5]
» The storage area should be locked and accessible only to authorized personnel.[2]

» Store away from incompatible materials such as water, strong oxidizing agents, alcohols,
and strong bases.[3][10] Given that the related compound Diisopropyl fluorophosphate
shows degradation at 4°C, storage at or below -10°C in a non-glass, airtight container is
recommended for long-term stability.[11][12]
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Standard operational workflow for handling Diisopropyl chlorophosphate.
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Emergency and Disposal Plans

Spill Response:

o Evacuate the immediate danger area.

» Alert colleagues and the area supervisor.

« If safe to do so, ensure adequate ventilation.

e Wearing full PPE, absorb the spill with an inert material like vermiculite, sand, or earth.[5]

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.[5]

o Decontaminate the spill area thoroughly.[8]
Emergency First Aid Measures:

e General Advice: First responders must protect themselves from exposure. Show the Safety
Data Sheet to medical personnel.

 Inhalation: Move the person to fresh air immediately. If breathing has stopped, provide
artificial respiration. Call a physician or poison control center immediately.[5]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of
water for at least 15 minutes.[5] Call a physician immediately.

o Eye Contact: Rinse eyes cautiously with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do.[5][8] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[5] Rinse mouth. If the person is conscious, give two
glasses of water to drink. Seek immediate medical attention.[5]
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Emergency response plan for exposure to Diisopropyl chlorophosphate.

Disposal Plan: Waste material must be disposed of in accordance with all national and local

regulations.

e Segregation: Do not mix Diisopropyl chlorophosphate waste with other waste streams.

Collect all contaminated materials (e.g., gloves, absorbent pads, disposable labware) in a

dedicated, clearly labeled "Halogenated Organic Waste" container.[3]
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o Containerization: Use a designated, leak-proof, and compatible container for all waste.[8]
Keep the container tightly closed and store it in a secure, ventilated area.

» Disposal: Arrange for pickup and disposal by a certified hazardous waste disposal service.[8]
Handle uncleaned containers with the same precautions as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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